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Compound of Interest

Compound Name: Tiapamil

Cat. No.: B1196470 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Tiapamil is paramount. This document provides

immediate, essential safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Tiapamil, particularly in its solid, powdered form, adherence to appropriate

personal protective equipment protocols is critical to minimize exposure and ensure personal

safety. The following PPE is recommended:

Eye and Face Protection: Wear safety glasses with side shields or goggles. If there is a risk

of splashing or significant dust generation, a face shield should be worn in addition to safety

glasses or goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential. Gloves

should be inspected for integrity before each use and changed regularly, or immediately if

contaminated, torn, or punctured.

Respiratory Protection: In situations where dust may be generated and ventilation is

inadequate, a NIOSH-approved respirator appropriate for dusts should be used.

Protective Clothing: A laboratory coat is required to protect street clothing and skin from

contamination. Ensure the lab coat is buttoned and fits properly.
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Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the integrity of Tiapamil and the safety

of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powdered form to minimize inhalation of dust.

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust during handling.

After handling, wash hands thoroughly with soap and water.

Storage:

Store Tiapamil in a tightly closed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated place.

For optimal product quality, it is recommended to keep Tiapamil refrigerated.

Store away from incompatible materials, such as strong oxidizing agents.

Spill and Exposure Management
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Response:

Evacuate the immediate area if a significant amount of dust is generated.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

Carefully sweep or vacuum the spilled solid material, avoiding dust generation.

Place the collected material into a suitable, labeled container for disposal.
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Clean the spill area with a suitable solvent or detergent and water.

Dispose of all contaminated cleaning materials as hazardous waste.

Exposure Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Disposal Plan
The disposal of Tiapamil and its containers must be conducted in accordance with local, state,

and federal regulations for chemical waste.

Unused Tiapamil: Dispose of as chemical waste through your institution's environmental

health and safety (EHS) office. Do not dispose of it in the regular trash or down the drain.

Empty Containers: Triple rinse the empty container with a suitable solvent. The rinsate

should be collected and disposed of as chemical waste. Once thoroughly decontaminated,

the container can be disposed of in the regular trash, with the label defaced.

Contaminated Materials: Any materials contaminated with Tiapamil, such as gloves, paper

towels, and cleaning supplies, should be placed in a sealed, labeled bag and disposed of as

chemical waste.
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Parameter Information

Physical State Solid (White to off-white powder)

Melting Point 196 - 199 °C / 384.8 - 390.2 °F[1]

Occupational Exposure Limits
No specific occupational exposure limits have

been established.

Incompatible Materials Strong oxidizing agents[1]
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Caption: Logical workflow for the safe handling and disposal of Tiapamil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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